Cas no 1505595-49-2 (3-(3-methoxy-2-methylphenoxy)pyrrolidine)

• Product Name: 3-(3-methoxy-2-methylphenoxy)pyrrolidine
• CAS No: 1505595-49-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6090349
• PubChem ID: 83485738
• Update Time: 2025-06-14

3-(3-methoxy-2-methylphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-methylphenoxy)pyrrolidine
• 1505595-49-2
• EN300-1763405

• Inchi： 1S/C12H17NO2/c1-9-11(14-2)4-3-5-12(9)15-10-6-7-13-8-10/h3-5,10,13H,6-8H2,1-2H3
• InChI Key： NFPXQYNDZRDFBM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1C)OC)C1CNCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-methoxy-2-methylphenoxy)pyrrolidine

Recent Advances in the Study of 3-(3-Methoxy-2-methylphenoxy)pyrrolidine (CAS: 1505595-49-2)

In recent years, the compound 3-(3-methoxy-2-methylphenoxy)pyrrolidine (CAS: 1505595-49-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and methoxy-methylphenoxy substitution, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the investigation of the compound's mechanism of action. Recent findings suggest that 3-(3-methoxy-2-methylphenoxy)pyrrolidine exhibits selective binding affinity towards specific neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. This has led to its exploration as a potential analgesic or anti-inflammatory agent. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and pain responses in animal models, with minimal side effects.

Another significant advancement is the optimization of the synthetic route for 3-(3-methoxy-2-methylphenoxy)pyrrolidine. Researchers have developed a more efficient and scalable method for its production, which involves a series of catalytic reactions and purification steps. This improved synthesis not only enhances the yield and purity of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the pyrrolidine core and the phenoxy side chain. These studies aim to identify derivatives with enhanced pharmacological profiles, such as improved bioavailability, selectivity, and metabolic stability. Preliminary results indicate that certain analogs exhibit superior activity compared to the parent compound, opening new avenues for the development of next-generation therapeutics.

In addition to its therapeutic potential, 3-(3-methoxy-2-methylphenoxy)pyrrolidine has also been investigated for its role in chemical biology. Its ability to interact with specific biological targets makes it a valuable tool for probing cellular pathways and understanding disease mechanisms. Recent studies have utilized this compound as a molecular probe to study receptor signaling and protein-protein interactions, providing insights into complex biological processes.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-methoxy-2-methylphenoxy)pyrrolidine. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, the latest research on 3-(3-methoxy-2-methylphenoxy)pyrrolidine (CAS: 1505595-49-2) highlights its potential as a versatile molecule in drug discovery and chemical biology. Continued exploration of its pharmacological properties, synthetic optimization, and structural modifications will be crucial in unlocking its full therapeutic potential. This compound represents a promising candidate for the development of novel treatments for pain, inflammation, and other related conditions.